Cas no 5812-12-4 (Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI))
5812-12-4 structure
Product Name:Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI)
CAS No:5812-12-4
MF:C17H16O4
MW:284.306545257568
CID:386247
PubChem ID:873888
Update Time:2025-04-19
Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI)
- 5812-12-4
- 1-(2-hydroxy-5-methoxyphenyl)-3-(3-methylphenyl)propane-1,3-dione
- Cambridge id 5812124
- SR-01000221101
- SR-01000221101-1
- Oprea1_779228
- DTXSID80357983
- AB00098136-01
-
- Inchi: 1S/C17H16O4/c1-11-4-3-5-12(8-11)16(19)10-17(20)14-9-13(21-2)6-7-15(14)18/h3-9,18H,10H2,1-2H3
- InChI Key: KHYPJFCUJRISKI-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C=1)C(CC(C1C=CC=C(C)C=1)=O)=O)O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5812-12-4 (Propionitrile, 3,3'-[[a-(1-ethyl-2-oxo-3-indolinylidene)-p-tolyl]imino]di-(7CI,8CI)) Related Products
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